Cas no 1808-26-0 (Ethyl Arachidonate)

Ethyl Arachidonate structure
Product name:Ethyl Arachidonate
CAS No:1808-26-0
MF:C22H36O2
MW:332.520047187805
MDL:MFCD00038340
CID:181415
Ethyl Arachidonate Chemical and Physical Properties
Names and Identifiers
-
- 5,8,11,14-Eicosatetraenoicacid, ethyl ester, (5Z,8Z,11Z,14Z)-
- Arachidonic Acid ethyl ester
- Ethyl Arachidonate
- 5,8,11,14-Eicosatetraenoic acid ethyl ester Arachidonic acid ethyl ester
- (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenoic acid ethyl ester
-
- MDL: MFCD00038340
- Inchi: InChI=1S/C22H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15,17-18H,3-7,10,13,16,19-21H2,1-2H3/b9-8-,12-11-,15-14-,18-17-
- InChI Key: SNXPWYFWAZVIAU-GKFVBPDJSA-N
- SMILES: CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OCC
Computed Properties
- Exact Mass: 332.27200
- Monoisotopic Mass: 332.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
Experimental Properties
- Color/Form: liquid
- Density: 0.899±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 418.1±34.0 ºC (760 Torr),
- Flash Point: 100.7±24.0 ºC,
- Refractive Index: 1.485
- Solubility: Insuluble (1.00E-3 g/L) (25 ºC),
- PSA: 26.30000
- LogP: 6.69520
- Solubility: Not determined
Ethyl Arachidonate Security Information
- Hazardous Material transportation number:2845
- WGK Germany:3
- RTECS:JX3855000
- PackingGroup:I
- Packing Group:I
- Hazard Level:4.2
- Packing Group:I
- HazardClass:4.2
- Safety Term:4.2
- Storage Condition:−20°C
Ethyl Arachidonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R053668-100mg |
Ethyl Arachidonate |
1808-26-0 | ≥98%(GC) | 100mg |
¥344 | 2024-05-25 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66034-500mg |
Arachidonic Acid ethyl ester |
1808-26-0 | 98% | 500mg |
¥1904.00 | 2023-09-08 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R053668-1g |
Ethyl Arachidonate |
1808-26-0 | ≥98%(GC) | 1g |
¥1918 | 2024-05-25 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R053669-1g |
Ethyl Arachidonate |
1808-26-0 | ≥90%(GC) | 1g |
¥111 | 2024-05-25 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66034-50mg |
Arachidonic Acid ethyl ester |
1808-26-0 | 98% | 50mg |
¥620.00 | 2023-09-08 | |
TRC | E899400-1g |
Ethyl Arachidonate |
1808-26-0 | 1g |
$ 1231.00 | 2023-09-07 | ||
TRC | E899400-100mg |
Ethyl Arachidonate |
1808-26-0 | 100mg |
$ 153.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-205208A-100 mg |
Arachidonic Acid ethyl ester, |
1808-26-0 | 100MG |
¥872.00 | 2023-07-11 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1024111-1g |
(5Z,8Z,11Z,14Z)-Ethyl icosa-5,8,11,14-tetraenoate |
1808-26-0 | 98% | 1g |
¥10108.00 | 2023-11-21 | |
Chemenu | CM537106-100mg |
(5Z,8Z,11Z,14Z)-Ethyl icosa-5,8,11,14-tetraenoate |
1808-26-0 | 98% | 100mg |
$477 | 2023-02-02 |
Ethyl Arachidonate Related Literature
-
Jia-Jia Wen,Ming-Zhi Li,He Gao,Jie-Lun Hu,Qi-Xing Nie,Hai-Hong Chen,Yan-Li Zhang,Ming-Yong Xie,Shao-Ping Nie Food Funct. 2021 12 2617
-
A. V. Smarun,F. Duzhin,M. Petkovi?,D. Vidovi? Dalton Trans. 2017 46 14244
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3. Location of hydroperoxide groups in monohydroperoxides formed by chlorophyll-photosensitised oxidation of unsaturated estersD. Cobern,J. S. Hobbs,R. A. Lucas,D. J. Mackenzie J. Chem. Soc. C 1966 1897
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4. Location of hydroperoxide groups in monohydroperoxides formed by chlorophyll-photosensitised oxidation of unsaturated estersD. Cobern,J. S. Hobbs,R. A. Lucas,D. J. Mackenzie J. Chem. Soc. C 1966 1897
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5. A new procedure for the identification, analysis, and isolation of long chain alcohols and acids having alkene unsaturation in positions 3,4, or 5F. D. Gunstone,R. P. Inglis J. Chem. Soc. Chem. Commun. 1972 12
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